11,13-dimethyl-4-prop-2-enylsulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaen-6-one

• IUPAC Name: 11,13-dimethyl-4-prop-2-enylsulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaen-6-one
• InChI: InChI=1S/C14H13N3OS2/c1-4-5-19-14-16-10-9-7(2)6-8(3)15-13(9)20-11(10)12(18)17-14/h4,6H,1,5H2,2-3H3,(H,16,17,18)
• InChI Key: AGUUFQFNLHTQHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=O)N=C(N3)SCC=C)C
• Molecular Formula: C14H13N3OS2
• Molecular Weight: 303.4 g/mol

Description

The compound with the identifier “11,13-dimethyl-4-prop-2-enylsulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaen-6-one” is a chemical substance cataloged in the PubChem database. This compound is utilized in various scientific and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of the compound involves specific synthetic routes and reaction conditions. These methods typically include the reaction of precursor chemicals under controlled conditions to yield the desired compound. The exact synthetic route and reaction conditions can vary depending on the desired purity and yield of the compound.

Industrial Production Methods

In industrial settings, the production of the compound is scaled up using optimized methods to ensure consistency and efficiency. This often involves the use of large-scale reactors and precise control of reaction parameters such as temperature, pressure, and pH.

Chemical Reactions Analysis

Types of Reactions

The compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions.

Reduction: Reduction reactions can be performed using reducing agents to modify the chemical structure of the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and reaction times to achieve the desired products.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions can produce reduced forms of the compound.

Scientific Research Applications

The compound “11,13-dimethyl-4-prop-2-enylsulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaen-6-one” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical syntheses.

Biology: Employed in biological studies to investigate its effects on cellular processes.

Medicine: Explored for its potential therapeutic properties and interactions with biological targets.

Industry: Utilized in the production of materials and chemicals with specific properties.

Mechanism of Action

The mechanism by which the compound exerts its effects involves interactions with molecular targets and pathways within biological systems. These interactions can lead to specific biochemical and physiological responses, depending on the context of its use. The exact molecular targets and pathways involved can vary based on the application and the specific conditions under which the compound is used.

Comparison with Similar Compounds

Similar Compounds

The compound can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with related chemical structures or similar functional groups.

Uniqueness

The uniqueness of the compound lies in its specific chemical properties and the range of applications it can be used for. This makes it a valuable substance in various scientific and industrial fields.

Conclusion

The compound “11,13-dimethyl-4-prop-2-enylsulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),4,10,12-pentaen-6-one” is a versatile chemical with significant applications in chemistry, biology, medicine, and industry. Its unique properties and the ability to undergo various chemical reactions make it a valuable tool for scientific research and industrial production.